Cas no 1019458-00-4 ({1-[(5-Bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine)

• Product Name: {1-[(5-Bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine
• CAS No: 1019458-00-4
• MF: C₁₁H₁₇BrN₂S
• MW: 289.235080480576
• CID: 5057780
• Update Time: 2023-08-25

{1-[(5-Bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-[(5-bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine
• [1-[(5-bromothiophen-2-yl)methyl]piperidin-4-yl]methanamine
• {1-[(5-Bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine

• Inchi： 1S/C11H17BrN2S/c12-11-2-1-10(15-11)8-14-5-3-9(7-13)4-6-14/h1-2,9H,3-8,13H2
• InChI Key： DAZCKFFGNIHWGO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN2CCC(CN)CC2)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5